Cas no 98396-32-8 (1H-Benzimidazole,6-butyl-2-methyl-)
98396-32-8 structure
Product Name:1H-Benzimidazole,6-butyl-2-methyl-
CAS No:98396-32-8
MF:C12H16N2
MW:188.268842697144
CID:801759
Update Time:2024-02-01
1H-Benzimidazole,6-butyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,6-butyl-2-methyl-
- 1H-Benzimidazole,5-butyl-2-methyl-(9CI)
- 5-butyl-2-methyl-1(3)H-benzoimidazole
- 1H-Benzimidazole, 6-butyl-2-methyl-
-
- Inchi: 1S/C12H16N2/c1-3-4-5-10-6-7-11-12(8-10)14-9(2)13-11/h6-8H,3-5H2,1-2H3,(H,13,14)
- InChI Key: IIXAYSVKVSNHOA-UHFFFAOYSA-N
- SMILES: C1(C)NC2=CC(CCCC)=CC=C2N=1
Computed Properties
- Exact Mass: 188.131
- Monoisotopic Mass: 188.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 28.7A^2
Experimental Properties
- Density: 1.062±0.06 g/cm3(Predicted)
- Boiling Point: 373.8±11.0 °C(Predicted)
- pka: 12.27±0.10(Predicted)
1H-Benzimidazole,6-butyl-2-methyl- Related Literature
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Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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